Cas no 589489-38-3 (4-Pyridinecarboxylic acid, (3-ethoxyphenyl)methyl ester)

• Product Name: 4-Pyridinecarboxylic acid, (3-ethoxyphenyl)methyl ester
• CAS No: 589489-38-3
• MF: C₁₅H₁₅NO₃
• MW: 257.284504175186
• CID: 1614950
• Update Time: 2024-09-13

4-Pyridinecarboxylic acid, (3-ethoxyphenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylic acid, (3-ethoxyphenyl)methyl ester

• Inchi： 1S/C15H15NO3/c1-2-18-14-5-3-4-12(10-14)11-19-15(17)13-6-8-16-9-7-13/h3-10H,2,11H2,1H3
• InChI Key： ZAFHKPTYGHGMNV-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C(OCC2=CC=CC(OCC)=C2)=O)=C1

Computed Properties

• Exact Mass: 257.10525

Experimental Properties

• Density: 1.160±0.06 g/cm3(Predicted)
• Boiling Point: 393.3±22.0 °C(Predicted)
• PSA: 48.42
• pka: 3.05±0.10(Predicted)